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Compound of Interest

Compound Name: 1,1-Dimethoxybutane

Cat. No.: B1360264

An In-depth Technical Guide to the Derivatives of 1,1-Dimethoxybutane in Organic Chemistry

Introduction

1,1-Dimethoxybutane, also known as butanal dimethyl acetal, is an organic compound with
the chemical formula CeH1402.[1][2] It belongs to the acetal class of organic compounds, which
are characterized by two ether groups attached to the same carbon atom. The primary
significance of 1,1-dimethoxybutane in organic synthesis lies in its function as a protecting
group for the aldehyde functional group in butyraldehyde.[3] The acetal moiety is stable in
neutral to strongly basic conditions, allowing for chemical modifications on other parts of a
molecule that would be incompatible with a free aldehyde.[3] Following these transformations,
the protecting group can be easily removed under acidic conditions to regenerate the original
aldehyde.[3]

Beyond its role as a protective agent, 1,1-dimethoxybutane and its derivatives are versatile
synthetic intermediates for constructing more complex molecular architectures.[3] Derivatives
such as 4-chloro-1,1-dimethoxybutane and N,N-disubstituted amino-1,1-dimethoxybutane
serve as key building blocks in the synthesis of fine chemicals and pharmaceutical compounds.
[3] This guide provides a comprehensive overview of the synthesis, properties, reactions, and
applications of 1,1-dimethoxybutane and its derivatives, with a focus on experimental
protocols and quantitative data relevant to researchers in organic chemistry and drug
development.
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Physicochemical Properties of 1,1-Dimethoxybutane

A summary of the key physical and chemical properties of 1,1-dimethoxybutane is presented

below.
Property Value Reference
CAS Number 4461-87-4 [1][41[5]
Molecular Formula CeH1402 [1112]14]
Molecular Weight 118.17 g/mol [1114]
Appearance Liquid [2]
Density 0.84 g/cm?3 [1112]
Boiling Point 111.9 °C at 760 mmHg [11[2]
Flash Point 10.1°C [1]
Refractive Index 1.389 [1]
SMILES cccc(oc)oc [1][5]
InChiKey DZKUKLGGGNLHNY- 2116]
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Synthesis and Experimental Protocols
Synthesis of 1,1-Dimethoxybutane via Acid-Catalyzed

Acetalization

The most common method for synthesizing 1,1-dimethoxybutane is the acid-catalyzed

reaction of butyraldehyde with two equivalents of methanol.[3] This reaction is an equilibrium

process. To drive the equilibrium towards the formation of the acetal product, the byproduct,

water, must be removed from the reaction mixture.[3] This can be achieved by physical

methods, such as a Dean-Stark apparatus, or by using dehydrating agents like molecular

sieves.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1360264?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL57565.htm
https://www.americanelements.com/4461-87-4-1-1-dimethoxybutane
https://www.benchchem.com/product/b1360264
https://www.chemicalbook.com/synthesis/1-1-dimethoxybutane.htm
https://www.chemsynthesis.com/base/chemical-structure-21672.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4415901&Mask=2
https://www.researchgate.net/publication/230443885_Synthesis_of_acetals_using_molecular_sieves
https://www.benchchem.com/product/b1360264#derivatives-of-1-1-dimethoxybutane-in-organic-chemistry
https://www.benchchem.com/product/b1360264#derivatives-of-1-1-dimethoxybutane-in-organic-chemistry
https://www.benchchem.com/product/b1360264#derivatives-of-1-1-dimethoxybutane-in-organic-chemistry
https://www.benchchem.com/product/b1360264#derivatives-of-1-1-dimethoxybutane-in-organic-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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